Ethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-propanoyloxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C15H16O5/c1-4-13(16)20-10-6-7-12-11(8-10)14(9(3)19-12)15(17)18-5-2/h6-8H,4-5H2,1-3H3
• InChI Key: NCLBCYYYSZLZNF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)OC(=C2C(=O)OCC)C
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol

Description

Ethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate, also known as BMK, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BMK is a white crystalline powder that has a molecular formula of C16H16O5 and a molecular weight of 288.29 g/mol.

Scientific Research Applications

Hypocholesterolemic Activity and Chemical Synthesis

Ethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate is a compound that has been explored for its potential applications in various fields of scientific research. Although the specific compound was not directly found in the literature, research on structurally similar benzofuran derivatives provides insights into the broader category of compounds that share functional groups or structural motifs with this compound. This exploration sheds light on the compound's possible applications and significance in scientific research.

• Chemical Synthesis and Derivative Exploration : A study by Gao et al. (2011) demonstrates the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives via a one-pot reaction, showcasing the chemical flexibility and potential of benzofuran derivatives for creating pharmacologically interesting compounds (Gao, Liu, Jiang, & Li, 2011).

• Optical Applications : The research by Elkanzi et al. (2020) on the design, fabrication, and optical characterizations of pyrimidine fused quinolone carboxylate moiety for photodiode applications highlights the versatility of benzofuran derivatives in the development of materials with significant optical properties. This study illustrates the potential use of benzofuran-based compounds in electronic and photonic devices (Elkanzi, Farag, Roushdy, & Mansour, 2020).

• Anti-inflammatory and Antioxidant Activities : A study on ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates by Madhavi and Sreeramya (2017) discusses the synthesis and evaluation of novel compounds for in vitro antioxidant and in vivo anti-inflammatory activities. This research provides an example of how structural analogs of benzofuran derivatives could be developed for therapeutic purposes (Madhavi & Sreeramya, 2017).

• Photodiode and Polymer Applications : The structural manipulation of benzofulvene derivatives for spontaneous thermoreversible polymerization, as discussed by Cappelli et al. (2007), demonstrates the potential of benzofuran derivatives in creating polymers with unique properties such as thermoreversibility and nanostructuring capabilities. This research underlines the application of benzofuran derivatives in materials science (Cappelli et al., 2007).